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Compound of Interest

Compound Name: 1-(2-Phenylethenyl)-1H-pyrazole

CAS No.: 153997-23-0

Cat. No.: B12562729

Get Quote

A Note on CAS Number 956240-77-0:

Initial searches for a specific chemical entity corresponding to CAS number 956240-77-0 did

not yield a definitive, publicly documented structure. Therefore, this guide will focus on the

broader, yet chemically significant class of 1-styrylpyrazoles. The information presented herein

is based on established literature for this family of compounds and provides a foundational

understanding for researchers and drug development professionals.

Introduction to Styrylpyrazoles
Styrylpyrazoles are a fascinating class of heterocyclic compounds characterized by a pyrazole

ring functionalized with a styryl (2-arylvinyl) group. The pyrazole nucleus, a five-membered

aromatic ring with two adjacent nitrogen atoms, is a well-known "privileged scaffold" in

medicinal chemistry.[1][2] This is due to its presence in numerous biologically active

compounds and approved drugs, such as the anti-inflammatory celecoxib and the erectile

dysfunction medication sildenafil.[2]

The introduction of a styryl moiety to the pyrazole core, particularly at the 1-position, gives rise

to 1-styrylpyrazoles. This structural combination often imparts unique photophysical, electronic,

and biological properties.[2] Research has shown that styrylpyrazole derivatives exhibit a wide
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array of pharmacological activities, including anti-inflammatory, antibacterial, antifungal,

antioxidant, and anticancer properties.[1][3] Their potential as versatile building blocks in

organic synthesis and materials science further underscores their importance.[1]

This guide will provide a comprehensive overview of the synthesis, characterization, and

potential applications of 1-styrylpyrazoles, offering valuable insights for scientists engaged in

the exploration of novel chemical entities for drug discovery and development.

Molecular Structure and Physicochemical
Properties
The general structure of a 1-styrylpyrazole consists of a pyrazole ring where one of the nitrogen

atoms is substituted with a styryl group. The styryl group itself can be substituted on the phenyl

ring, leading to a large diversity of derivatives.

Caption: General chemical structure of a 1-styrylpyrazole.

Key Physicochemical Properties:
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Property Description

Molecular Formula
C₁₁H₁₀N₂ (for the unsubstituted parent

compound)[4]

Molecular Weight
170.21 g/mol (for the unsubstituted parent

compound)[4]

Aromaticity

The pyrazole ring is aromatic, which contributes

to the thermal and chemical stability of the

molecule.

Isomerism

The double bond in the styryl group can exist as

either the E or Z isomer, leading to potential

geometric isomerism.

Solubility

Generally, 1-styrylpyrazoles are soluble in

common organic solvents. Their aqueous

solubility is typically low but can be modified by

introducing polar functional groups.

Hydrogen Bonding

The pyrazole ring contains a pyridine-like

nitrogen atom that can act as a hydrogen bond

acceptor.[4]

Synthesis of 1-Styrylpyrazoles
The synthesis of 1-styrylpyrazoles can be achieved through several synthetic routes. One of

the most common methods involves the N-functionalization of a pre-formed pyrazole ring.

General Synthetic Workflow: N-Vinylation of Pyrazole
A prevalent method for synthesizing 1-styrylpyrazoles is the direct N-vinylation of pyrazole with

a substituted acetylene or a vinyl halide. The reaction of pyrazole with phenylacetylene, for

instance, can yield 1-styrylpyrazole.
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Synthetic Workflow for 1-Styrylpyrazole

Starting Materials:
Pyrazole & Phenylacetylene

Reaction Conditions:
Base (e.g., KOH)

Solvent (e.g., DMSO)
Heat

Aqueous Work-up:
Extraction with organic solvent

Purification:
Column Chromatography

Product:
1-Styrylpyrazole

Characterization:
NMR, MS, IR

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 1-styrylpyrazole via N-vinylation.

Step-by-Step Experimental Protocol: Synthesis of 1-
Styrylpyrazole from Pyrazole and Phenylacetylene
This protocol is a representative example and may require optimization for specific substrates.
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Reaction Setup: To a solution of pyrazole (1.0 eq) in a suitable solvent such as dimethyl

sulfoxide (DMSO), add a base, for example, potassium hydroxide (KOH) (2.0 eq).

Addition of Alkyne: While stirring the mixture, add phenylacetylene (1.1 eq) dropwise at room

temperature.

Reaction Progression: Heat the reaction mixture to a temperature between 80-120 °C and

monitor the reaction progress using thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature and pour it

into cold water.

Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

Combine the organic layers.

Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous

sodium sulfate, and filter.

Solvent Removal: Remove the solvent under reduced pressure to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel using a mixture

of hexane and ethyl acetate as the eluent to afford the pure 1-styrylpyrazole.

Spectroscopic Characterization
The structural elucidation of 1-styrylpyrazoles relies on standard spectroscopic techniques.
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Technique Expected Features

¹H NMR

- Protons on the pyrazole ring typically appear

as distinct signals in the aromatic region. - The

vinyl protons of the styryl group will appear as

doublets, with the coupling constant providing

information about the stereochemistry (E or Z)

of the double bond. - Protons of the phenyl ring

will also be present in the aromatic region.

¹³C NMR

- Carbon signals corresponding to the pyrazole

ring, the vinyl group, and the phenyl ring will be

observed.

Infrared (IR)

- Characteristic C=C stretching vibrations for the

aromatic rings and the vinyl group. - C-H

stretching and bending vibrations for the

aromatic and vinyl protons.

Mass Spectrometry (MS)
- The molecular ion peak corresponding to the

mass of the synthesized 1-styrylpyrazole.

Applications and Biological Activities
Styrylpyrazoles, including the 1-styryl isomers, have shown promise in a variety of therapeutic

areas. Their biological activity is often attributed to their ability to mimic the structure of natural

compounds and interact with biological targets.

Potential Therapeutic Applications
Anti-inflammatory Activity: Some styrylpyrazole derivatives have been reported to exhibit

anti-inflammatory properties.[1]

Antimicrobial and Antifungal Activity: The pyrazole and styryl moieties are present in many

compounds with known antibacterial and antifungal effects.[1]

Antioxidant Properties: The presence of the phenolic-like pyrazole ring and the conjugated

styryl system can contribute to antioxidant activity.[3]
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Anticancer Activity: Numerous styryl-containing compounds have demonstrated cytotoxic

effects against various cancer cell lines.[1][3] The mechanism of action can vary, but often

involves the induction of apoptosis or the inhibition of key signaling pathways involved in cell

proliferation.

Illustrative Signaling Pathway: Inhibition of a Pro-
Survival Pathway
While a specific pathway for an uncharacterized 1-styrylpyrazole cannot be definitively stated, a

hypothetical mechanism for a potential anticancer effect could involve the inhibition of a pro-

survival signaling pathway, such as the PI3K/Akt pathway, which is often dysregulated in

cancer.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7764498/
https://www.researchgate.net/publication/347615537_Styrylpyrazoles_Properties_Synthesis_and_Transformations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12562729?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Inhibition of PI3K/Akt Pathway
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Caption: A diagram illustrating the hypothetical inhibition of the PI3K/Akt signaling pathway by a

1-styrylpyrazole derivative.

Safety and Handling
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As with any chemical compound, proper safety precautions should be taken when handling 1-

styrylpyrazoles.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Ventilation: Work in a well-ventilated area, preferably in a fume hood.

Handling: Avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

For specific safety information, it is always recommended to consult the Safety Data Sheet

(SDS) for the particular compound being used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12562729?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

